N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C16H15N5O3S2/c1-20-14-4-2-3-5-15(14)21(26(20,23)24)9-8-17-16(22)11-6-7-12-13(10-11)19-25-18-12/h2-7,10H,8-9H2,1H3,(H,17,22)
• InChI Key: GUMIAQRQXDWIFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C16H15N5O3S2
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034488-76-9

Description

The compound is a derivative of benzo[c][1,2,5]thiadiazole. Benzo[c][1,2,5]thiadiazole derivatives are known as electron donor-acceptor (D-A) systems and have been extensively researched for use in photovoltaics or as fluorescent sensors.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzo[c][1,2,5]thiadiazole derivatives are generally synthesized by varying the donor groups while keeping the benzo[c][1,2,5]thiadiazole acceptor group the same.

Scientific Research Applications

Microwave-Assisted Synthesis and Anticancer Activity

A study by Tiwari et al. (2017) detailed the microwave-assisted synthesis of Schiff's bases containing a thiadiazole scaffold and benzamide groups. These compounds exhibited significant in vitro anticancer activity against various human cancer cell lines, demonstrating the potential of such chemical structures in developing anticancer agents. Molecular docking and ADMET prediction studies further supported the compounds' potential as oral drugs (Tiwari et al., 2017).

Antibacterial Agents and QSAR Studies

Palkar et al. (2017) synthesized novel analogs displaying promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This research underscores the versatility of thiadiazole derivatives as potential antibacterial agents and the value of QSAR studies in optimizing their effectiveness (Palkar et al., 2017).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) reported the synthesis of novel compounds derived from visnaginone and khellinone that showed significant anti-inflammatory and analgesic activities. This research highlights the potential of benzodifuran derivatives in the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Oxidative Dimerization of Thioamides

Takikawa et al. (1985) explored the synthesis of 3,5-disubstituted 1,2,4-thiadiazoles through the oxidative dimerization of thioamides, demonstrating a versatile method for preparing thiadiazole derivatives that could have various applications in material science and pharmaceuticals (Takikawa et al., 1985).

Anticancer Evaluation of Thiazol Derivatives

Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, showing moderate to excellent anticancer activity against various cancer cell lines. This study contributes to the ongoing research into thiazol derivatives as potent anticancer agents (Ravinaik et al., 2021).